Cas no 2138379-37-8 (N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}cyclopropanesulfonamide)
N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}cyclopropanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}cyclopropanesulfonamide
- 2138379-37-8
- 2137029-41-3
- EN300-768603
- N-[(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-yl]cyclopropanesulfonamide
- EN300-1085034
-
- Inchi: 1S/C12H22N2O3S/c15-18(16,11-1-2-11)14-10-3-5-12(6-4-10)9-13-7-8-17-12/h10-11,13-14H,1-9H2
- InChI Key: LUPIPSBJDIDGOR-UHFFFAOYSA-N
- SMILES: S(C1CC1)(NC1CCC2(CNCCO2)CC1)(=O)=O
Computed Properties
- Exact Mass: 274.13511374g/mol
- Monoisotopic Mass: 274.13511374g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 75.8Ų
N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}cyclopropanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-768603-0.05g |
N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}cyclopropanesulfonamide |
2138379-37-8 | 95.0% | 0.05g |
$948.0 | 2025-02-22 | |
| Enamine | EN300-768603-0.1g |
N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}cyclopropanesulfonamide |
2138379-37-8 | 95.0% | 0.1g |
$993.0 | 2025-02-22 | |
| Enamine | EN300-768603-0.25g |
N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}cyclopropanesulfonamide |
2138379-37-8 | 95.0% | 0.25g |
$1038.0 | 2025-02-22 | |
| Enamine | EN300-768603-0.5g |
N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}cyclopropanesulfonamide |
2138379-37-8 | 95.0% | 0.5g |
$1084.0 | 2025-02-22 | |
| Enamine | EN300-768603-1.0g |
N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}cyclopropanesulfonamide |
2138379-37-8 | 95.0% | 1.0g |
$1129.0 | 2025-02-22 | |
| Enamine | EN300-768603-2.5g |
N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}cyclopropanesulfonamide |
2138379-37-8 | 95.0% | 2.5g |
$2211.0 | 2025-02-22 | |
| Enamine | EN300-768603-5.0g |
N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}cyclopropanesulfonamide |
2138379-37-8 | 95.0% | 5.0g |
$3273.0 | 2025-02-22 | |
| Enamine | EN300-768603-10.0g |
N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}cyclopropanesulfonamide |
2138379-37-8 | 95.0% | 10.0g |
$4852.0 | 2025-02-22 |
N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}cyclopropanesulfonamide Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}cyclopropanesulfonamide
Comprehensive Overview of N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}cyclopropanesulfonamide (CAS No. 2138379-37-8)
The compound N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}cyclopropanesulfonamide, identified by its CAS No. 2138379-37-8, is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its spirocyclic core and sulfonamide functional group make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly focusing on its potential as a bioactive scaffold, given its ability to interact with diverse biological targets.
One of the key features of N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}cyclopropanesulfonamide is its molecular rigidity, which is attributed to the spiro[5.5]undecane framework. This rigidity enhances its binding affinity to specific enzymes or receptors, making it a valuable tool in medicinal chemistry. Recent studies have explored its role in modulating protein-protein interactions, a hot topic in the field of targeted therapeutics. The incorporation of a cyclopropane ring further adds to its stability and metabolic resistance, which are critical factors in drug design.
In the context of current trends, N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}cyclopropanesulfonamide aligns with the growing demand for small-molecule modulators in precision medicine. Its potential applications in neurodegenerative diseases and inflammatory disorders have been a subject of active investigation. For instance, its sulfonamide moiety is known to exhibit anti-inflammatory properties, which could be leveraged in the development of novel therapeutics. This aligns with the increasing public interest in personalized healthcare and disease-specific treatments.
From a synthetic perspective, the preparation of N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}cyclopropanesulfonamide involves sophisticated organic synthesis techniques, including ring-closing reactions and sulfonylation steps. The compound's chirality and stereochemical purity are also critical considerations, as they directly influence its pharmacological activity. These aspects are particularly relevant to researchers searching for highly selective and low-toxicity compounds, which are among the most frequently queried topics in chemical databases and AI-driven drug discovery platforms.
Another area of interest is the compound's potential role in catalysis and material science. Its unique structure could serve as a ligand in transition-metal complexes, opening doors to innovative applications in green chemistry and sustainable manufacturing. This resonates with the global shift toward eco-friendly and energy-efficient processes, a topic frequently searched by professionals in the chemical industry.
In summary, N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}cyclopropanesulfonamide (CAS No. 2138379-37-8) represents a versatile and highly functionalized compound with broad applicability in pharmaceuticals, catalysis, and material science. Its structural complexity and bioactive potential make it a subject of ongoing research, particularly in the context of drug discovery and sustainable chemistry. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in cutting-edge research and innovation.
2138379-37-8 (N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}cyclopropanesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)